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Introduction

Lignin, the second most abundant terrestrial biopolymer after cellulose, is a complex aromatic
polymer that provides structural integrity to plants.[1] Traditionally considered a low-value
byproduct of the paper and biorefining industries, recent research has highlighted its potential
as a renewable precursor for high-value materials.[1][2] Electrospinning is a versatile and
straightforward technique used to produce continuous nanofibers from a polymer solution by
applying a high-voltage electric field.[3][4] The resulting lignin-based nanofibers possess a high
surface-area-to-volume ratio, porosity, and unique functionalities stemming from lignin's
inherent properties, such as antioxidant and antimicrobial activities.[1][5] These characteristics
make them highly attractive for a range of applications, including drug delivery, tissue
engineering, and energy storage.[5][6][7]

This document provides detailed application notes and experimental protocols for the
electrospinning of lignin to produce nanofibers. It covers various lignin types, the use of co-
spinning polymers, and key processing parameters that influence nanofiber morphology and
properties.
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Key Applications

Lignin-based electrospun nanofibers are being explored for a variety of applications, primarily
in the biomedical field:

o Drug Delivery: The high surface area of nanofibers allows for efficient drug loading and
controlled release.[5][7] Lignin's biocompatibility and antioxidant properties can also be
beneficial in drug delivery systems.[5][8]

» Tissue Engineering: Electrospun lignin scaffolds can mimic the extracellular matrix, providing
a suitable environment for cell attachment, proliferation, and differentiation.[5][6] Their
biocompatibility has been demonstrated with various cell types, including human dermal
fibroblasts.[6][9]

o Wound Dressing: The antimicrobial and antioxidant properties of lignin, combined with the
high porosity and moisture retention of nanofiber mats, make them promising candidates for
advanced wound dressings.[10]

o Carbon Nanofiber Precursors: Lignin is a cost-effective, renewable precursor for producing
carbon nanofibers, which have applications in energy storage devices like supercapacitors
and batteries due to their high surface area and electrical conductivity.[1][11][12]

« Filtration: The interconnected porous structure of electrospun nanofiber mats makes them
effective for air and water filtration applications.[13]

Experimental Protocols

The successful electrospinning of lignin often requires the use of a co-spinning polymer to
overcome challenges associated with its complex, branched structure and low molecular
weight, which can hinder fiber formation.[14][15] Poly(vinyl alcohol) (PVA) and poly(ethylene
oxide) (PEO) are common water-soluble carrier polymers, while polyacrylonitrile (PAN) is often
used for producing carbon nanofiber precursors.[3][14]

Protocol 1: Electrospinning of Lignin/PVA Aqueous
Solution
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This protocol describes the preparation of lignin/PVA nanofibers from an aqueous solution, a
common method for biomedical applications.

1. Materials:

e Lignin (e.qg., alkali lignin, Kraft lignin)

¢ Poly(vinyl alcohol) (PVA), Mw ~60,000 g/mol [16]

e Deionized water

¢ Sodium hydroxide (NaOH) (optional, to aid lignin dissolution)[17]

2. Solution Preparation: a. Prepare a 10% (w/v) PVA stock solution by dissolving 10 g of PVAIn
100 mL of deionized water. Heat the solution at 80-90°C with constant stirring for 2-4 hours
until the PVA is completely dissolved.[16][18] Allow the solution to cool to room temperature. b.
Prepare the lignin/PVA spinning solution. For a target lignin-to-PVA ratio (e.g., 75:25), mix the
required amount of lignin powder with the PVA stock solution.[19] For example, to prepare a
solution with a 75:25 lignin:PVA ratio, add a specific weight of lignin to the PVA solution. c. If
lignin solubility is an issue, a dilute NaOH solution (e.g., 0.5 M) can be used as the solvent for
both lignin and PVA.[20] d. Stir the lignin/PVA mixture vigorously for several hours at room
temperature until a homogeneous solution is obtained.[16] The viscosity of the final solution is
a critical parameter for successful electrospinning.[21]

3. Electrospinning Process: a. Load the prepared lignin/PVA solution into a syringe fitted with a
metallic needle (e.g., 18-21 gauge). b. Mount the syringe on a syringe pump. c. Position a
grounded collector (e.g., a flat aluminum foil-covered plate) at a specified distance from the
needle tip. d. Apply a high voltage to the needle tip. e. Set the solution feed rate using the
syringe pump. f. Collect the nanofibers on the collector. g. After spinning, dry the nanofiber mat,
for instance, at room temperature for 24 hours to remove residual solvent.[16]

4. Post-Spinning Treatment (Optional): a. For applications requiring water stability, the
electrospun mat can be crosslinked. This can be achieved through heat treatment (e.g., at
150°C) or freeze-thawing cycles.[10] b. For conversion to carbon nanofibers, a two-step
thermal treatment is required: i. Thermostabilization: Heat the nanofibers in air at a slow
heating rate (e.g., 1°C/min) to a temperature around 250-260°C and hold for 1 hour.[22] ii.
Carbonization: Heat the stabilized fibers under an inert atmosphere (e.g., N2) to a high
temperature (e.g., 800-1500°C) at a specific heating rate (e.g., 5°C/min) and hold for 1 hour.
[22][23]
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Protocol 2: Co-axial Electrospinning of Lignin for Core-
Shell Nanofibers

Co-axial electrospinning allows for the production of nanofibers with a core-shell structure,
which is particularly useful for controlled drug release applications.[24]

1. Materials:

o Shell Solution: Lignin solution (e.g., Alcell lignin in ethanol).[25] A co-spinning polymer like
PAN may be added to improve spinnability.[26]

o Core Solution: Can be a drug-loaded polymer solution or a sacrificial polymer like glycerin for
creating hollow fibers.[25][26]

2. Solution Preparation: a. Prepare the core and shell solutions separately. For instance, a 1:1
wi/w ratio of lignin to ethanol can be used for the shell, with a resulting viscosity of 350-400 cPs.
[1] b. For a lignin/PAN shell, a 1:1 ratio of lignin to PAN in DMF with a total solid content of 17
wt% can be prepared.[26]

3. Co-axial Electrospinning Process: a. Use a co-axial spinneret with two concentric needles. b.
Load the core and shell solutions into separate syringes and connect them to the inner and
outer needles of the co-axial spinneret, respectively. c. Set the flow rates for both the core and
shell solutions using separate syringe pumps. A common flow rate is 0.03 mL/h for both.[26] d.
Apply a high voltage to the spinneret. e. Collect the core-shell nanofibers on a grounded
collector.

Data Presentation

The properties of electrospun lignin nanofibers are highly dependent on the lignin source, co-
spinning polymer, and processing parameters. The following tables summarize quantitative
data from various studies.
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o Lignin:Co Concentr  Fiber
Lignin Co- . . Referenc
-Polymer Solvent ation Diameter
Type Polymer . e
Ratio (wt%) (nm)
Softwood
PEO - - 3-6 (PEO) 320 - 878 [27]
Kraft
Bamboo
PEO - - 3-6 (PEO) - [27]
Organosolv
Reduced
Softwood compared
PAMAM 99:1 - - [13]
Kraft to pure
lignin
10 (PVA) +
Alkali PVA - Water 0.5-2.5¢g - [16]
Lignin
Organosolv Aqueous
PEO 95:5 7 < 5000 [17]
Hardwood NaOH
Organosolv Aqueous
PEO 95:5 7 < 5000 [17]
Softwood NaOH
Lignosulfo
PEO - - 15-30 - [28]
nate
] Agueous
Alkali PEO - - 100 - 800 [20]
NaOH
1:5.6
Kraft PVA (PVA:Ligni - 5 (PVA) Bead-free [21]
n)

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.ktappi.kr/articles/article/1LPW/
https://www.ktappi.kr/articles/article/1LPW/
https://www.mdpi.com/1420-3049/26/3/518
https://www.scitepress.org/PublishedPapers/2019/101427/101427.pdf
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4918499/12969378/150003_1_online.pdf
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4918499/12969378/150003_1_online.pdf
https://bioresources.cnr.ncsu.edu/resources/the-effect-of-processing-parameters-on-formation-of-lignosulfonate-fibers-produced-using-electrospinning-technology/
https://www.scitepress.org/PublishedPapers/2019/106141/106141.pdf
https://koreascience.kr/article/JAKO201423261321812.page
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15821528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Outcome Reference
Solid and hollow
Voltage 12 kV _ [1]
nanofibers
Uniform fibers (319
16 kV [4]
nm)
19 kv Bead-fibers formed [16]
20 kv Smooth fibers [22]
Tip-to-Collector .
) 13 cm Bead-fibers formed [16]
Distance
15cm Smooth fibers [22]
Uniform fibers (319
18 cm [4]
nm)
Solid and hollow
20-25 cm ] [1]
nanofibers
Flow Rate 0.2 ml/h Bead-fibers formed [16]
Optimal for high-
440 nl/s ) ] [11]
quality carbon fibers
Optimal for high-
Collector Speed 2000 rpm [11]

quality carbon fibers
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Property

Value Conditions Reference

Tensile Strength

18.78 + 6.11 MPa Lignin carbon fibers [11]

7.2 MPa

Lignin-g-PAN carbon
: [29]
nanofiber mats

Elastic Modulus

3145.47 £917.75

Lignin carbon fibers [11]
MPa

Surface Area (BET)

Porous PAN/lignin
32.42 m3/g . ] [2]
(8:2) nanofibers

524 - 1195 m3/g

Carbonized lignin

, [30]
fibers (600-900°C)

Electrical Conductivity

Lignin-electrospun
9.65 - 24.47 S/cm [30]
CNFs (900-1100°C)

Visualizations
Experimental Workflow for Lignin Nanofiber Production
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Caption: Workflow for lignin nanofiber production.
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Logical Relationship of Electrospinning Parameters
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Caption: Interplay of electrospinning parameters.

Conclusion

The electrospinning of lignin presents a promising avenue for the valorization of this abundant
biopolymer, transforming it into advanced materials with significant potential in biomedical and
other technological fields. By carefully selecting the lignin source, co-spinning polymer, and
optimizing the electrospinning process parameters, it is possible to tailor the morphology and
properties of the resulting nanofibers for specific applications. The protocols and data
presented herein serve as a comprehensive guide for researchers and professionals venturing
into the field of lignin-based nanofiber production. Further research and development in this
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area are expected to unlock even more applications for these versatile and sustainable
biomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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